Cas no 379726-96-2 (Benzamide, 4-nitro-N-(7-nitro-6-oxoheptyl)-)

• Product Name: Benzamide, 4-nitro-N-(7-nitro-6-oxoheptyl)-
• CAS No: 379726-96-2
• MF: C₁₄H₁₇N₃O₆
• MW: 323.301283597946
• CID: 1487350
• PubChem ID: 2345171
• Update Time: 2025-05-30

Benzamide, 4-nitro-N-(7-nitro-6-oxoheptyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-nitro-N-(7-nitro-6-oxoheptyl)-
• 4-nitro-N-(7-nitro-6-oxoheptyl)benzamide
• 379726-96-2
• Z56827350
• AKOS034458544
• EN300-26578937

• Inchi： 1S/C14H17N3O6/c18-13(10-16(20)21)4-2-1-3-9-15-14(19)11-5-7-12(8-6-11)17(22)23/h5-8H,1-4,9-10H2,(H,15,19)
• InChI Key： NYHFFSCCQSLCKA-UHFFFAOYSA-N
• SMILES： O=C(C[N+](=O)[O-])CCCCCNC(C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 323.11181
• Monoisotopic Mass: 323.11173527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 138Ų

Experimental Properties

• PSA: 132.45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on Benzamide, 4-nitro-N-(7-nitro-6-oxoheptyl)-

Benzamide, 4-nitro-N-(7-nitro-6-oxoheptyl)-: A Comprehensive Overview

Benzamide, 4-nitro-N-(7-nitro-6-oxoheptyl)- is a complex organic compound with the CAS registry number 379726-96-2. This compound belongs to the class of benzamides, which are derivatives of benzene carboxylic acid, and it features a nitro group at the 4-position of the benzene ring. The substituent at the nitrogen atom of the amide group is a heptyl chain with a nitro group at the 7-position and a ketone group at the 6-position. This unique structure endows the compound with interesting chemical properties and potential applications in various fields.

The synthesis of Benzamide, 4-nitro-N-(7-nitro-6-oxoheptyl)- typically involves multi-step organic reactions, including nitration, oxidation, and amide formation. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for constructing such complex molecules. For instance, researchers have explored the use of transition metal catalysts to facilitate key transformations, such as the formation of the amide bond or the introduction of nitro groups.

One of the most intriguing aspects of Benzamide, 4-nitro-N-(7-nitro-6-oxoheptyl)- is its potential biological activity. Studies have shown that this compound exhibits antimicrobial properties, particularly against certain strains of bacteria and fungi. The presence of nitro groups in the molecule is believed to contribute to its bioactivity by enhancing electron-withdrawing effects and stabilizing reactive intermediates during interactions with cellular components.

Moreover, Benzamide, 4-nitro-N-(7-nitro-6-oxoheptyl)- has been investigated for its role in drug delivery systems. Its structure allows for potential modifications that could improve drug solubility and bioavailability. For example, researchers have explored its use as a carrier molecule in nanotechnology-based drug delivery platforms, where it can serve as a scaffold for attaching therapeutic agents or targeting ligands.

The physical properties of Benzamide, 4-nitro-N-(7-nitro-6-oxoheptyl)- are also worth noting. It has a melting point of approximately 150°C, making it suitable for applications that require thermal stability. Its solubility in common organic solvents like dichloromethane and ethyl acetate facilitates its use in various chemical reactions and analytical techniques.

From an environmental perspective, understanding the fate and behavior of Benzamide, 4-nitro-N-(7-nitro-6-oxoheptyl)- in natural systems is crucial for assessing its potential impact on ecosystems. Recent studies have focused on its biodegradation pathways under aerobic and anaerobic conditions. Results indicate that microbial communities can metabolize this compound through enzymatic cleavage of specific bonds in its structure.

In terms of industrial applications, Benzamide, 4-nitro-N-(7-nitro-6-oxoheptyl)- has found utility in specialty chemicals production, particularly in the synthesis of advanced materials such as polymers and coatings. Its ability to form stable bonds with other functional groups makes it a valuable building block in material science research.

Finally, it is important to highlight the importance of proper handling and storage of Benzamide, 4-nitro-N-(7-nitro-6-oxoheptyl)- to ensure safety in both laboratory and industrial settings. While it is not classified as a hazardous substance under standard conditions, precautions should be taken to avoid prolonged exposure or inhalation.